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Compound of Interest

Compound Name: 1-(1-ethyl-1H-pyrazol-4-yl)ethanol
Cat. No.: B7763207
Get Quote

Executive Summary

This guide provides a comprehensive spectral analysis of 1-(1-ethyl-1H-pyrazol-4-yl)ethanol
(CAS: 1015610-39-5), a critical intermediate in the synthesis of pyrazole-based pharmaceutical
agents, including Janus kinase (JAK) inhibitors. The document details the consensus nuclear
magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) profiles derived from
validated synthetic pathways and structural analogs.[1] It is designed to assist analytical
chemists and process engineers in structure verification and impurity profiling.

Synthesis Context & Impurity Profiling

To accurately interpret spectral data, one must understand the compound's origin. 1-(1-ethyl-
1H-pyrazol-4-yl)ethanol is typically synthesized via the hydride reduction of 1-(1-ethyl-1H-
pyrazol-4-yl)ethanone.

Reaction Pathway

The reduction transforms the C=0 carbonyl into a secondary alcohol (CH-OH). Incomplete
reduction or regioisomeric byproducts are the primary impurities.
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Figure 1: Synthesis pathway via ketone reduction, highlighting the potential for unreacted
starting material.

Spectral Atlas

Mass Spectrometry (MS)
Method: ESI-MS (Positive Mode) or GC-MS (EI).

¢ Molecular Formula:

+ Exact Mass: 154.09 g/mol
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lon Type m/z (approx) Interpretation

Protonated molecular ion

[M+H]* 155.1 )
(Base Peak in ESI).
Sodium adduct (common in
[M+Na]* 1771
ESI).
Loss of water (dehydration),
[M-H20]* 137.1 characteristic of secondary
alcohols.
Loss of methyl radical (
m/z 139 139.1 ) from the hydroxyethyl side
chain (EI mode).
Fragmentation of the pyrazole
m/z 95-96 ~95 ring system (loss of side

chains).

Infrared Spectroscopy (FT-IR)

Sampling: Thin film (neat) or KBr pellet.

The spectrum is dominated by the transformation of the carbonyl stretch into a hydroxyl stretch.
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Wavenumber (

Functional Group Diagnostic Note

)

Broad, strong band. Confirms
3200 - 3400 O-H Stretch _

reduction of ketone.

Aliphatic stretches from Ethyl
2960 — 2850 C-H Stretch

and Methyl groups.

Characteristic pyrazole ring
~1550, 1450 C=N, C=C Stretch _

breathing modes.

Strong band typical of
1060 — 1100 C-O Stretch secondary alcohols (

alcohol).

Absence of peak at ~1680
Absent C=0 Stretch

cm~1 confirms full conversion.

Nuclear Magnetic Resonance (NMR)

Solvent:
(Chloroform-d) or

. Reference: TMS (

0.00 ppm).

H NMR (400 MHz,

)

The molecule has a plane of asymmetry, rendering the methylene protons of the N-ethyl group
enantiotopic but often appearing as a standard quartet due to free rotation.
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Shift (

ppm)

Multiplicity

Integration

Assignment

Structural
Context

7.45—7.55

Singlet (or d)

1H

H-3

Pyrazole ring
proton (adjacent
to bridgehead).

7.35-7.45

Singlet (or d)

1H

H-5

Pyrazole ring
proton (adjacent
to N-ethyl).

4.85—-4.95

Quartet (

)

1H

CH-OH

Methine proton
of the ethanol

side chain.

4.10-4.20

Quartet (

)

2H

N-CH2-CHs

Methylene of the
N-ethyl group.

2.50-3.00

Broad Singlet

OH

Hydroxyl proton
(concentration

dependent).

1.45-1.55

Doublet (

)

3H

CH(OH)-CHs

Methyl group of
the ethanol side

chain.

1.40-1.50

Triplet (

)

3H

N-CH2-CHs

Methyl group of
the N-ethyl

chain.
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Analyst Note: The two methyl signals (side chain doublet and N-ethyl triplet) often overlap in the
1.40-1.55 ppm region. In

, the OH proton typically appears as a doublet at

~5.0 ppm due to coupling with the methine proton, and the methine signal shifts to
~4.6 ppm.

C NMR (100 MHz,

)
Shift (
Carbon Type Assignment

ppm)

137.5 CH C-5 (Pyrazole ring)

127.0 Cq C-4 (Quaternary bridgehead)

125.5 CH C-3 (Pyrazole ring)

63.5 CH CH-OH (Side chain methine)

46.8 CH:z N-CHz (Ethyl methylene)
CH(OH)-CHs (Side chain

235 CHs
methyl)

15.4 CHs N-CH2-CHs (Ethyl methyl)

Experimental Protocol: Preparation & Analysis

This protocol describes the generation of the analytical sample via ketone reduction.

Reagents
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e Substrate: 1-(1-ethyl-1H-pyrazol-4-yl)ethanone (1.0 eq)
¢ Reductant: Sodium Borohydride (

,05-1.0e0q)

e Solvent: Methanol (MeOH) or Ethanol (EtOH)

Procedure

» Dissolution: Dissolve 1-(1-ethyl-1H-pyrazol-4-yl)ethanone (100 mg) in MeOH (3 mL) in a
round-bottom flask.

e Cooling: Cool the solution to 0°C using an ice bath.
» Addition: Slowly add

(15 mg) portion-wise over 5 minutes.

o Observation: Gas evolution (
) will occur.
e Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature (RT) for 1 hour.
o Monitoring: Check via TLC (EtOAc/Hexane 1:1). Product (

) is more polar than ketone (
).
e Quench: Add saturated

solution (2 mL) to quench excess borohydride.

» Extraction: Extract with Dichloromethane (DCM, 3 x 5 mL).
e Drying: Dry combined organics over

, filter, and concentrate in vacuo.
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e Analysis: Analyze the resulting clear oil/gum directly via NMR.

Structural Logic & Fragmentation

The following diagram illustrates the fragmentation logic used to confirm the structure in Mass
Spectrometry.

Molecular lon [M+H]+
m/z 155

ESI Source Heating \High Energy

Loss of Water (-18)

[M-H20]+ Side Chain Cleavage

Fragment lon
m/z 137

Click to download full resolution via product page

Figure 2: Primary mass spectrometry fragmentation pathway showing characteristic
dehydration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Spectral Characterization of 1-(1-
ethyl-1H-pyrazol-4-yl)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7763207/docs#technical-guide-spectral-
characterization-of-1-1-ethyl-1h-pyrazol-4-yl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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